Cas no 181872-61-7 (Isoquinoline,4-methoxy-1-methyl-)

• Product Name: Isoquinoline,4-methoxy-1-methyl-
• CAS No: 181872-61-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 113734
• PubChem ID: 45091170
• Update Time: 2025-04-18

Isoquinoline,4-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,4-methoxy-1-methyl-
• Isoquinoline, 4-methoxy-1-methyl- (9CI)
• 4-methoxy-1-methylisoquinoline
• SCHEMBL15116619
• 181872-61-7

• Inchi： 1S/C11H11NO/c1-8-9-5-3-4-6-10(9)11(13-2)7-12-8/h3-7H,1-2H3
• InChI Key： AZRMMKRVZUDNBC-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12